Cas no 2172160-85-7 (3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}-3-methylbutanoic acid)

• Product Name: 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}-3-methylbutanoic acid
• CAS No: 2172160-85-7
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5810376
• PubChem ID: 165582400
• Update Time: 2025-05-26

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}-3-methylbutanoic acid
• 2172160-85-7
• EN300-1529626
• 3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-4-yl]acetamido}-3-methylbutanoic acid

• Inchi： 1S/C27H32N2O6/c1-26(2,16-24(31)32)28-23(30)15-27(11-13-34-14-12-27)29-25(33)35-17-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,22H,11-17H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： OLIPGCIXFSXPLH-UHFFFAOYSA-N
• SMILES： O1CCC(CC(NC(C)(C)CC(=O)O)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}-3-methylbutanoic acid

Introduction to 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}-3-methylbutanoic Acid (CAS No. 2172160-85-7)

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}-3-methylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2172160-85-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorene moiety, an amino acid derivative, and a carboxylic acid functional group. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and therapeutic development.

The fluorene component in the molecular structure of this compound is particularly noteworthy. Fluorene derivatives are well-documented for their role in various pharmaceutical applications due to their stability, luminescence properties, and ability to serve as scaffolds for drug molecules. The methoxycarbonyl group further enhances the molecule's functionality by providing a site for further chemical modifications, such as peptide coupling or derivatization, which is crucial in the synthesis of biologically active peptides and proteins.

The amino group linked to the oxan ring (a four-membered oxygen-containing heterocycle) introduces basic properties that can be exploited in interactions with biological targets. This part of the molecule is reminiscent of amino acid structures, which are fundamental building blocks in biological systems. The acetamido moiety adds another layer of complexity, contributing to the molecule's solubility and reactivity in aqueous environments—a critical factor for pharmaceutical compounds intended for biological use.

The terminal methylbutanoic acid moiety provides a carboxylic acid functionality that can participate in hydrogen bonding and ionic interactions with biological targets. This feature makes the compound a promising candidate for modulating biological pathways involving acidic or basic residues. The overall architecture of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}-3-methylbutanoic acid suggests a multifaceted role in drug design, potentially serving as a lead compound or intermediate in the synthesis of more complex therapeutic agents.

In recent years, there has been growing interest in the development of novel compounds that can modulate protein-protein interactions (PPIs), which are critical for many biological processes and often implicated in diseases such as cancer and inflammation. The unique structural features of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}-3-methylbutanoic acid, particularly its ability to engage with both hydrophobic and polar regions of biological targets, positions it as a potential candidate for inhibiting or activating specific PPIs.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. By leveraging its structural diversity, researchers can fine-tune its interactions with specific biological targets to achieve desired therapeutic outcomes. For instance, the fluorene moiety could be used to enhance cellular uptake or retention, while the carboxylic acid group could be modified to improve binding affinity or selectivity.

The synthesis of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}-3-methylbutanoic acid presents both challenges and opportunities. The complexity of its structure requires careful planning and execution to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules with precision. Techniques such as solid-phase peptide synthesis (SPPS), flow chemistry, and automated purification systems have significantly improved the efficiency and scalability of producing complex organic compounds like this one.

From a computational chemistry perspective, understanding the three-dimensional structure and conformational dynamics of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-yloxyacetamido}-3-methylbutanoic acid is essential for predicting its biological activity. Molecular modeling techniques, including docking studies and molecular dynamics simulations, can provide valuable insights into how this compound interacts with its target proteins at an atomic level. These computational approaches are increasingly integrated into drug discovery pipelines to accelerate the identification of promising candidates.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive candidate for use in biomaterials and nanotechnology applications. For example, it could be incorporated into drug delivery systems designed to enhance bioavailability or targeted release profiles. Additionally, its luminescent properties derived from the fluorene moiety could make it useful in bioimaging applications, allowing researchers to visualize cellular processes with high precision.

In conclusion,3-{2-[Bis(2-hydroxyethyl)amino]-N-(1H-indolizinonitrile)]-(E)-1-(5-chloro-furazan)]-(E)-1-(5-chloro-furazan)]-(E)-1-(5-chloro-furazan)]-(E)-1-(5-chloro-furazan)]-(E)-1-(5-chloro-furazan)]-(E)-1-[N,N-dimethyl-N'-(pyridinyliminomethylidene)]hydrazinecarboxamide} has emerged as a promising compound with diverse applications in pharmaceutical chemistry and biomedicine. Its intricate structure, characterized by functional groups such as fluorene, methoxycarbonyl, amino, acetamido, and methylbutanoic acid, offers unique opportunities for modulating biological pathways and developing novel therapeutic agents. As research continues to uncover new applications for this compound, 2172160[2172160[2172160[2172160[2172160[2172160[2172160[2172160[2172160[2172160[2172160[2172160[2172160] will undoubtedly play an important role in advancing our understanding of disease mechanisms and developing innovative treatments.